Cas no 27258-17-9 (4-Fluorophenylacetonitrile)

4-Fluorophenylacetonitrile structure
4-Fluorophenylacetonitrile structure
Product Name:4-Fluorophenylacetonitrile
CAS No:27258-17-9
MF:C3H2Cl2N2
MW:136.967378139496
CID:6963602
PubChem ID:519196
Update Time:2025-06-17

4-Fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 27258-17-9
    • 3,4-dichloro-1H-pyrazole
    • CHUPRLGXGZETTE-UHFFFAOYSA-N
    • SCHEMBL4329176
    • SCHEMBL21737656
    • 4-Fluorophenylacetonitrile
    • Inchi: 1S/C3H2Cl2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
    • InChI Key: CHUPRLGXGZETTE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN1)Cl

Computed Properties

  • Exact Mass: 135.9595035Da
  • Monoisotopic Mass: 135.9595035Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 28.7Ų
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